Cas no 1514815-97-4 (1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene)

• Product Name: 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene
• CAS No: 1514815-97-4
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5848335
• PubChem ID: 83403215
• Update Time: 2025-10-18

1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene
• 1514815-97-4
• EN300-1847909

• Inchi： 1S/C11H12FNO/c1-8-4-5-10(12)9(6-8)11(2,3)13-7-14/h4-6H,1-3H3
• InChI Key： LPHAAEAWQYAVMF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene

Comprehensive Overview of 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene (CAS No. 1514815-97-4)

1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene (CAS No. 1514815-97-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, characterized by its unique isocyanate functional group and fluorinated aromatic structure, serves as a versatile building block for researchers and industrial chemists. Its molecular formula, C11H10FNO, and precise structural features make it a valuable candidate for targeted applications in drug discovery and polymer chemistry.

In recent years, the demand for fluorinated aromatic compounds like 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene has surged due to their enhanced stability, bioavailability, and reactivity. These properties align with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. Researchers frequently search for "fluorinated isocyanates applications" or "CAS 1514815-97-4 synthesis," reflecting the compound's relevance in cutting-edge scientific endeavors.

The compound's isocyanate group (-NCO) is particularly noteworthy, as it enables efficient coupling reactions with amines, alcohols, and other nucleophiles. This reactivity is exploited in the development of polyurethanes, coatings, and adhesives, where durability and performance are critical. Additionally, the presence of a fluoro substituent at the 1-position enhances the compound's electronic properties, making it a promising candidate for electronic materials and OLED technologies.

From a synthetic perspective, 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene is often prepared via controlled phosgene-free routes, addressing safety and environmental concerns. Modern protocols emphasize the use of carbamoyl chlorides or urea derivatives as precursors, aligning with the principles of green chemistry. These advancements resonate with users searching for "safe isocyanate synthesis methods" or "non-toxic fluorinated intermediates."

In pharmaceutical research, this compound's aromatic fluorine moiety is leveraged to improve metabolic stability and binding affinity in drug candidates. Its incorporation into small-molecule inhibitors and bioconjugates has been explored for therapies targeting inflammatory diseases and oncology. Such applications are frequently queried in scientific databases, with terms like "fluorobenzene derivatives in medicine" or "CAS 1514815-97-4 biological activity."

Quality control and analytical characterization of 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene rely on advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and consistency, which are critical for industrial-scale production. Users often seek "analytical methods for isocyanates" or "CAS 1514815-97-4 specifications," highlighting the need for reliable data in procurement and research.

Looking ahead, the compound's potential in renewable energy and smart materials is under investigation. Its compatibility with photovoltaic systems and self-healing polymers positions it as a material of interest for next-generation technologies. This aligns with trending searches like "fluorinated compounds in energy storage" or "innovative isocyanate uses," underscoring its multidisciplinary appeal.

In summary, 1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene (CAS No. 1514815-97-4) exemplifies the intersection of chemical innovation and practical application. Its structural attributes and reactivity profile make it indispensable in sectors ranging from life sciences to advanced manufacturing. As research continues to uncover new possibilities, this compound remains a focal point for scientists and engineers driving progress in modern chemistry.